Cas no 1501972-97-9 (3-(4-vinylphenyl)oxetan-3-ol)

• Product name: 3-(4-vinylphenyl)oxetan-3-ol
• CAS No: 1501972-97-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5461515

3-(4-vinylphenyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethenylphenyl)-3-oxetanol
• 3-(4-vinylphenyl)oxetan-3-ol

• Inchi： 1S/C11H12O2/c1-2-9-3-5-10(6-4-9)11(12)7-13-8-11/h2-6,12H,1,7-8H2
• InChI Key： HYYBCAMJFVIFED-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(C=C)C=C2)(O)C1

Additional information on 3-(4-vinylphenyl)oxetan-3-ol

Professional Introduction to Compound with CAS No. 1501972-97-9 and Product Name 3-(4-vinylphenyl)oxetan-3-ol

Compound with the CAS number 1501972-97-9 and the product name 3-(4-vinylphenyl)oxetan-3-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane ring structure and vinylphenyl substituent, has garnered considerable attention due to its versatile applications in drug discovery and molecular chemistry. The oxetane ring, a five-membered heterocyclic ether, is known for its high reactivity and stability, making it an ideal scaffold for designing novel bioactive molecules. The presence of the 4-vinylphenyl group further enhances its potential by introducing additional functionalization possibilities, which can be exploited to modulate biological activity.

The 3-(4-vinylphenyl)oxetan-3-ol molecule has been extensively studied for its role in developing innovative therapeutic agents. Recent research has highlighted its significance in the synthesis of small-molecule inhibitors targeting various disease pathways. The oxetane core is particularly valuable in medicinal chemistry due to its ability to undergo ring-opening reactions under controlled conditions, allowing for the introduction of diverse pharmacophores. This characteristic has been leveraged in the design of compounds with enhanced binding affinity and selectivity towards specific biological targets.

In the realm of drug development, 3-(4-vinylphenyl)oxetan-3-ol has shown promise as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The vinylphenyl moiety provides a handle for further chemical modifications, enabling the creation of molecules that can selectively inhibit aberrant signaling pathways involved in these conditions. Studies have demonstrated that derivatives of this compound exhibit potent activity against mutant forms of kinases associated with drug-resistant cancers, offering a new paradigm for developing next-generation therapeutics.

Moreover, the compound's utility extends beyond oncology. Researchers have explored its potential in developing antimicrobial agents, where the oxetane ring's structural flexibility allows for interactions with bacterial enzymes and cell wall components. Preliminary findings suggest that certain derivatives of 3-(4-vinylphenyl)oxetan-3-ol can disrupt bacterial biofilm formation, a key factor in antibiotic resistance. This opens up new avenues for combating multidrug-resistant pathogens, addressing a critical global health challenge.

The synthetic methodologies employed in the preparation of 3-(4-vinylphenyl)oxetan-3-ol are also noteworthy. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to construct the oxetane core with high efficiency and yield. These methods not only streamline the synthesis but also allow for precise control over stereochemistry, which is crucial for achieving optimal biological activity. The integration of computational chemistry and machine learning tools has further accelerated the discovery process by predicting novel derivatives with enhanced properties.

Recent advancements in biocatalysis have also contributed to the optimization of 3-(4-vinylphenyl)oxetan-3-ol synthesis. Enzymatic approaches have been employed to achieve selective functionalization of the oxetane ring, minimizing unwanted side reactions. This aligns with the growing trend towards green chemistry principles, where sustainability and environmental impact are prioritized alongside efficacy. Such innovations not only improve the efficiency of drug production but also reduce waste generation, making them more environmentally friendly.

The pharmacokinetic profile of 3-(4-vinylphenyl)oxetan-3-ol and its derivatives is another area of active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for translating preclinical findings into clinical success. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to gain detailed insights into their metabolic pathways. This information is critical for designing compounds with improved bioavailability and reduced toxicity.

In conclusion, compound with CAS No. 1501972-97-9 and product name 3-(4-vinylphenyl)oxetan-3-ol represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly pivotal role in advancing human health.